![molecular formula C17H18N4O2S B2744610 3-Methyl-7-[(3-methylphenyl)methyl]-8-prop-2-enylsulfanylpurine-2,6-dione CAS No. 303973-29-7](/img/structure/B2744610.png)
3-Methyl-7-[(3-methylphenyl)methyl]-8-prop-2-enylsulfanylpurine-2,6-dione
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Description
3-Methyl-7-[(3-methylphenyl)methyl]-8-prop-2-enylsulfanylpurine-2,6-dione, also known as MRS2179, is a potent and selective antagonist of the P2Y1 receptor. This chemical compound has been widely studied for its potential therapeutic applications in various fields of medicine, including cardiovascular, neurological, and immunological disorders.
Scientific Research Applications
- Application : BAs has been studied as a potential gas sensor for detecting sulfur dioxide (SO2). Through density functional theory calculations, researchers found that SO2 gas molecules exhibit strong adsorption on BAs surfaces, making it a candidate for high-sensitivity and selective SO2 gas detection .
- Application : Researchers have explored BAs for use in biomaterials and nanoelectronic devices. Its unique properties make it suitable for various applications, including biosensors and electronic components .
- Application : Fast protons (energies above 20 MeV) interacting with 238U can induce fission, resulting in the production of radioisotopes. These isotopes find applications in medicine, electronics, and industry .
- Application : Functional polysiloxanes synthesized from these dialkoxysilanes exhibit fluorescence properties. These materials could be useful in optoelectronics, sensors, and biomedical applications .
- Application : These copolymers (PETHs) are used for hydrophilic modification of polymers such as poly(styrene-b-butadiene-b-styrene). They enhance compatibility with aqueous environments and may find applications in medical devices .
- Application : Researchers have investigated the crystal structure and molecular aggregation of BAs-related compounds. Understanding their arrangement informs material design and applications .
Gas Sensor for Detecting SO2
Biomaterials and Nanoelectronics
Radioisotope Production
Fluorescent Polysiloxanes
Hydrophilic Modification of Polymers
Computational Studies and Crystallography
These applications highlight the versatility of BAs-related compounds, spanning gas sensing, nanoelectronics, radioisotope production, and material modification. Keep in mind that ongoing research may uncover additional uses for these intriguing materials .
properties
IUPAC Name |
3-methyl-7-[(3-methylphenyl)methyl]-8-prop-2-enylsulfanylpurine-2,6-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O2S/c1-4-8-24-17-18-14-13(15(22)19-16(23)20(14)3)21(17)10-12-7-5-6-11(2)9-12/h4-7,9H,1,8,10H2,2-3H3,(H,19,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCYHCCQXTCTYCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2C3=C(N=C2SCC=C)N(C(=O)NC3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-7-(3-methylbenzyl)-8-(prop-2-en-1-ylsulfanyl)-3,7-dihydro-1H-purine-2,6-dione |
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